Cas no 3698-94-0 (Octane, 1-(ethylthio)-)

Octane, 1-(ethylthio)- structure
Product Name:Octane, 1-(ethylthio)-
Octane, 1-(ethylthio)- Properties
Names and Identifiers
-
- Octane, 1-(ethylthio)-
- 1-ethylsulfanyloctane
- ETHYL N-OCTYL SULFIDE
- 1-ethylsulfanyl-octane
- 3-Thiaundecane
- Aethyl-octyl-sulfid
- Ethyl octyl sulfide
- octyl ethyl sulfide
- 1-(ethylsulfanyl)octane
- CHEMBL3186809
- SULFIDE, ETHYL OCTYL
- 3698-94-0
- ETHYL N-OCTYL SULPHIDE
- Q27281617
- FT-0605827
- AKOS024334033
- Tox21_301893
- WAITXWGCJQLPGH-UHFFFAOYSA-N
- ETHYL 1-OCTYL SULFIDE
- NCGC00256022-01
- UNII-JOZ6D7U0VL
- J341.520A
- DTXSID4044662
- JOZ6D7U0VL
- ethyl(octyl)sulfane
- DTXCID2024662
- SCHEMBL200334
- CAS-3698-94-0
-
- InChIKey: WAITXWGCJQLPGH-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H22S/c1-3-5-6-7-8-9-10-11-4-2/h3-10H2,1-2H3
- SMILES: C(SCCCCCCCC)C
Computed Properties
- Exact Mass: 174.14400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 8
- Monoisotopic Mass: 174.14422188g/mol
- Heavy Atom Count: 11
- Complexity: 61.9
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.7
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- LogP: 4.10000
- PSA: 25.30000
- Refractive Index: 1.4465 (estimate)
- Boiling Point: 215.37°C (estimate)
- Melting Point: -53.83°C (estimate)
- Density: 0.8410
Octane, 1-(ethylthio)- Security Information
Octane, 1-(ethylthio)- Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Octane, 1-(ethylthio)- Related Literature
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Yulia B. Dudkina,Kirill V. Kholin,Tatyana V. Gryaznova,Ildar Kh. Rizvanov,Alina I. Levitskaya,Olga D. Fominykh,Marina Yu. Balakina,Oleg G. Sinyashin Dalton Trans., 2017,46, 165-177
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Jennifer A. Moore,Kalyan Vasudevan,Nicholas J. Hill,Gregor Reeske,Alan H. Cowley Chem. Commun., 2006, 2913-2915
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Satya Narayan Sahu,Maneesh Kumar Gupta,Surjeet Singh,Pratik Yadav,Rahul Panwar,Abhinav Kumar,Vishnu Ji Ram,Brijesh Kumar,Ramendra Pratap RSC Adv., 2015,5, 36979-36986
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Michele Cianci,Jacopo Negroni,John R. Helliwell,Peter J. Halling RSC Adv., 2014,4, 36771-36776
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T. H. L. Han,J. M. Camadro,R. Santos,E. Lesuisse,J. M. El Hage Chahine,N. T. Ha-Duong Metallomics, 2017,9, 1073-1085
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7. Front cover
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Hemei Chen,Lei Yang,Wenjia Yu,Xiaomin Yan Anal. Methods, 2013,5, 6976-6981
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Yilin Liu,Xiangqing Feng,Haifeng Du Org. Biomol. Chem., 2015,13, 125-132
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